Cas no 174485-37-1 (1-(4-Fluorophenyl)hexan-3-one)

• Product Name: 1-(4-Fluorophenyl)hexan-3-one
• CAS No: 174485-37-1
• MF: C₁₂H₁₅FO
• MW: 194.245307207108
• CID: 111719
• PubChem ID: 22113997
• Update Time: 2025-04-18

1-(4-Fluorophenyl)hexan-3-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluorophenyl)hexan-3-one
• 3-Hexanone,1-(4-fluorophenyl)-
• 1-(4-Fluorophenyl)-3-hexanone
• 1-(4-fluorophenyl)-hexan-3-one
• 3-Hexanone,1-(4-fluorophenyl)
• 1-(4-FLUORO-PHENYL)-HEXAN-3-ONE
• DTXSID40622523
• SCHEMBL6957846
• 174485-37-1
• FT-0690674

• Inchi： 1S/C12H15FO/c1-2-3-12(14)9-6-10-4-7-11(13)8-5-10/h4-5,7-8H,2-3,6,9H2,1H3
• InChI Key： RVBBTVUGQWQEEW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CCC(CCC)=O

Computed Properties

• Exact Mass: 194.11100
• Monoisotopic Mass: 194.110693260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.12750